Chloro-K Chloro-K
Brand Name: Vulcanchem
CAS No.: 1258-63-5
VCID: VC20966362
InChI: InChI=1S/C30H43ClO2/c1-21(2)11-8-12-22(3)13-9-14-23(4)15-10-16-24(5)19-20-27-28(31)30(33)26-18-7-6-17-25(26)29(27)32/h6-7,17-19,21-23H,8-16,20H2,1-5H3/b24-19+
SMILES: CC(C)CCCC(C)CCCC(C)CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)Cl)C
Molecular Formula: C30H43ClO2
Molecular Weight: 471.1 g/mol

Chloro-K

CAS No.: 1258-63-5

Cat. No.: VC20966362

Molecular Formula: C30H43ClO2

Molecular Weight: 471.1 g/mol

* For research use only. Not for human or veterinary use.

Chloro-K - 1258-63-5

Specification

CAS No. 1258-63-5
Molecular Formula C30H43ClO2
Molecular Weight 471.1 g/mol
IUPAC Name 2-chloro-3-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]naphthalene-1,4-dione
Standard InChI InChI=1S/C30H43ClO2/c1-21(2)11-8-12-22(3)13-9-14-23(4)15-10-16-24(5)19-20-27-28(31)30(33)26-18-7-6-17-25(26)29(27)32/h6-7,17-19,21-23H,8-16,20H2,1-5H3/b24-19+
Standard InChI Key BFMNXKXZDPXHIG-LYBHJNIJSA-N
Isomeric SMILES CC(C)CCCC(C)CCCC(C)CCC/C(=C/CC1=C(C(=O)C2=CC=CC=C2C1=O)Cl)/C
SMILES CC(C)CCCC(C)CCCC(C)CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)Cl)C
Canonical SMILES CC(C)CCCC(C)CCCC(C)CCCC(=CCC1=C(C(=O)C2=CC=CC=C2C1=O)Cl)C

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